Cas no 18159-11-0 (1H-Pyrrole,3-nitro-1-(phenylmethyl)-)

1H-Pyrrole,3-nitro-1-(phenylmethyl)- structure
18159-11-0 structure
Product name:1H-Pyrrole,3-nitro-1-(phenylmethyl)-
CAS No:18159-11-0
MF:C11H10N2O2
MW:202.209302425385
CID:227227
PubChem ID:271580

1H-Pyrrole,3-nitro-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole,3-nitro-1-(phenylmethyl)-
    • 1-benzyl-3-nitropyrrole
    • 1-benzyl-3-nitro-1h-pyrrole
    • 1-benzyl-3-nitro-pyrrole
    • DTXSID30297305
    • NSC-115169
    • 18159-11-0
    • NSC115169
    • Inchi: InChI=1S/C11H10N2O2/c14-13(15)11-6-7-12(9-11)8-10-4-2-1-3-5-10/h1-7,9H,8H2
    • InChI Key: HZDRORMSKAGKHF-UHFFFAOYSA-N
    • SMILES: O=[N+](C1C=CN(CC2=CC=CC=C2)C=1)[O-]

Computed Properties

  • Exact Mass: 202.07400
  • Monoisotopic Mass: 202.074228
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 50.8

Experimental Properties

  • Density: 1.19
  • Boiling Point: 335.1°C at 760 mmHg
  • Flash Point: 156.5°C
  • Refractive Index: 1.6
  • PSA: 50.75000
  • LogP: 2.96780

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